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Compound of Interest

Compound Name: D-mannonate

Cat. No.: B1235394 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential safety and logistical information for handling D-
mannonate, a key intermediate in various biological pathways. By adhering to these protocols,

you can minimize risks and maintain a secure research environment.

Essential Safety Information at a Glance
While D-mannonate is not classified as a hazardous substance, adhering to standard

laboratory safety protocols is crucial. The primary risks associated with handling D-mannonate
in its solid form are mechanical eye irritation and inhalation of dust particles.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1235394?utm_src=pdf-interest
https://www.benchchem.com/product/b1235394?utm_src=pdf-body
https://www.benchchem.com/product/b1235394?utm_src=pdf-body
https://www.benchchem.com/product/b1235394?utm_src=pdf-body
https://www.benchchem.com/product/b1235394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data

Chemical Name D-mannonate

Synonyms D-mannonic acid

Molecular Formula C₆H₁₁O₇⁻

Molecular Weight 195.15 g/mol [1]

Appearance White to off-white solid

Boiling Point 553.4°C at 760 mmHg[2]

Flash Point 302.6°C[2]

Solubility Soluble in water

Hazard Class Not classified as hazardous

Primary Routes of Entry Inhalation (dust), Eye Contact

Occupational Exposure Limits
No specific limits established. General limits for

dust may apply.

Note: Some physical properties are for the closely related D-Mannonic acid.

Personal Protective Equipment (PPE) Protocol
The following personal protective equipment is mandatory when handling D-mannonate
powder to prevent potential irritation and ensure personal safety.
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PPE Category Item
Specifications & Best
Practices

Eye Protection
Safety Glasses with Side

Shields

Should meet ANSI Z87.1

standards. Provides protection

from dust particles.

Hand Protection Nitrile Gloves

Inspect gloves for tears or

holes before use. Change

gloves immediately if

contaminated.

Body Protection Laboratory Coat
A standard lab coat is sufficient

to protect clothing from dust.

Respiratory Protection N95 Respirator (or equivalent)

Recommended when handling

large quantities or when there

is a potential for significant

dust generation.

Operational Plan for Handling D-mannonate
A systematic approach to handling D-mannonate will minimize exposure and prevent

contamination.

Preparation and Weighing:
Location: Conduct all handling of D-mannonate powder within a well-ventilated area. A fume

hood is recommended if handling large quantities.

Surface Preparation: Ensure the weighing area is clean and free of drafts.

Dispensing: Use a spatula or scoop to transfer the powder. Avoid creating dust clouds by

handling the material gently.

Solution Preparation:
When dissolving D-mannonate, add the solid to the solvent slowly while stirring to prevent

splashing.
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Clearly label all containers with the chemical name and concentration.

Post-Handling:
Thoroughly clean all equipment and the work area after use.

Wash hands with soap and water after removing gloves.

Disposal Plan
Proper disposal of D-mannonate and associated waste is essential for environmental safety

and regulatory compliance.

Unused D-mannonate: As a non-hazardous substance, small quantities of D-mannonate
can typically be disposed of in the regular solid waste stream, in accordance with local

regulations.

Contaminated Materials: Gloves, weigh boats, and other disposable materials contaminated

with D-mannonate should be placed in a sealed bag before being discarded in the regular

laboratory trash.

Aqueous Solutions: Non-hazardous aqueous solutions of D-mannonate can generally be

disposed of down the drain with copious amounts of water, provided this is in compliance

with local wastewater regulations.

Spill and Emergency Response Plan
In the event of a spill, a prompt and appropriate response is critical.

Minor Spill (Small amount of solid):
Alert Personnel: Inform others in the immediate area of the spill.

Don PPE: Ensure you are wearing the appropriate personal protective equipment.

Containment: If necessary, use absorbent pads to surround the spill area.

Cleanup:
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Gently sweep the solid material into a dustpan or onto a piece of paper. Avoid creating

dust.

For any remaining residue, wet a paper towel with water and wipe the area clean.

Disposal: Place all cleanup materials in a sealed bag and dispose of them in the regular

laboratory trash.

Decontamination: Clean the spill area with soap and water.

First Aid:
Eye Contact: If dust enters the eyes, immediately flush with copious amounts of water for at

least 15 minutes, lifting the upper and lower eyelids occasionally. Seek medical attention if

irritation persists.

Skin Contact: While not a skin irritant, it is good practice to wash the affected area with soap

and water.

Inhalation: If dust is inhaled, move the individual to fresh air. If breathing becomes difficult,

seek medical attention.

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek medical

attention if large amounts are ingested or if discomfort occurs.

D-mannonate Handling Workflow
The following diagram illustrates the standard workflow for safely handling D-mannonate in a

laboratory setting.
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Caption: Workflow for Safe Handling of D-mannonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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